Cas no 21900-42-5 (2,4-dimethylbenzoyl chloride)
2,4-Dimethylbenzoyl chloride is an organic compound primarily used as an acylating agent in chemical synthesis. Its key advantages include high reactivity due to the presence of the acyl chloride functional group, enabling efficient introduction of the 2,4-dimethylbenzoyl moiety into target molecules. The compound is particularly valuable in pharmaceutical and agrochemical applications, where it serves as an intermediate in the synthesis of active ingredients. Its stability under controlled conditions and compatibility with a range of solvents further enhance its utility in laboratory and industrial settings. Proper handling is essential due to its moisture sensitivity and potential corrosivity.
2,4-dimethylbenzoyl chloride structure
Product Name:2,4-dimethylbenzoyl chloride
CAS No:21900-42-5
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD00798005
CID:258783
PubChem ID:140867
Update Time:2025-05-21
2,4-dimethylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,4-dimethyl-
- 2,4-Dimethylbenzoyl chloride
- 2,4-DIAMINO-6-DIALLYLAMINO-1,3,5-TRIAZINE
- 2,4-Dimethyl-benzoylchlorid
- Benzoyl chloride,2,4-dimethyl
- xyloyl chloride
- SCHEMBL108320
- A815743
- FT-0682058
- 2,4-dimethylbenzoyl chloride, AldrichCPR
- 2,4-dimethyl-1-benzenecarbonyl chloride
- 2,4-DiMethyl-Benzoyl Chloride
- JUOGRBULLOEKKQ-UHFFFAOYSA-N
- METHYL,N-OCTADECYLTEREPHATHALAMATE
- 2,4-di-methylbenzoyl chloride
- 2,4-dimethyl benzoyl chloride
- MFCD00798005
- F1908-0057
- ?2,4-Dimethylbenzoyl chloride
- 2.4-Dimethylbenzoylchlorid
- AKOS004907853
- Benzoyl chloride, 2,4-dimethyl-
- 21900-42-5
- DTXSID80176313
- 2,4-Dimethylbenzoylchloride
- PS-10785
- DB-019990
- 2,4-dimethylbenzoyl chloride
-
- MDL： MFCD00798005
- Inchi： 1S/C9H9ClO/c1-6-3-4-8(9(10)11)7(2)5-6/h3-5H,1-2H3
- InChI Key： JUOGRBULLOEKKQ-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 168.03400
- Monoisotopic Mass: 168.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.136
- Melting Point: 24-26℃
- Boiling Point: 235 ºC
- Flash Point: 103 ºC
- Refractive Index: 1.5480 (estimate)
- PSA: 17.07000
- LogP: 2.68240
- Sensitiveness: Moisture Sensitive
2,4-dimethylbenzoyl chloride Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4-dimethylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-BG367-200mg |
2,4-dimethylbenzoyl chloride |
21900-42-5 | 97% | 200mg |
￥330.0 | 2022-02-28 | |
| Fluorochem | 014685-1g |
2,4-Dimethyl-benzoyl chloride |
21900-42-5 | 97% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 014685-5g |
2,4-Dimethyl-benzoyl chloride |
21900-42-5 | 97% | 5g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 014685-25g |
2,4-Dimethyl-benzoyl chloride |
21900-42-5 | 97% | 25g |
￡172.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50387-5g |
2,4-Dimethylbenzoyl chloride, 97% |
21900-42-5 | 97% | 5g |
￥5773.00 | 2022-07-14 | |
| Apollo Scientific | OR24121-250mg |
2,4-Dimethylbenzoyl chloride |
21900-42-5 | 250mg |
£20.00 | 2023-09-02 | ||
| Apollo Scientific | OR24121-1g |
2,4-Dimethylbenzoyl chloride |
21900-42-5 | 1g |
£86.00 | 2023-04-21 | ||
| Apollo Scientific | OR24121-5g |
2,4-Dimethylbenzoyl chloride |
21900-42-5 | 5g |
£268.00 | 2023-04-21 | ||
| abcr | AB176532-5 g |
2,4-Dimethylbenzoyl chloride; 97% |
21900-42-5 | 5g |
€134.90 | 2023-05-07 | ||
| abcr | AB176532-25 g |
2,4-Dimethylbenzoyl chloride; 97% |
21900-42-5 | 25g |
€372.90 | 2023-05-07 |
2,4-dimethylbenzoyl chloride Related Literature
-
1. CCCXIII.—An investigation of the action of halogens on 2 : 4-dimethylbenzoyl chlorideWilliam Henry Perkin,John Frederic Smerdon Stone J. Chem. Soc. Trans. 1925 127 2275
-
Edward A. Coulson J. Chem. Soc. 1935 77
-
Sunil Aute,Partha Maity,Amitava Das,Hirendra N. Ghosh New J. Chem. 2017 41 5215
-
4. Formula index
-
5. Constituents of high-boiling petroleum distillates. Part XII. Isolation and synthesis of some methylanthracenesW. Carruthers,H. N. M. Stewart,P. G. Hansell,K. M. Kelly J. Chem. Soc. C 1967 2607
21900-42-5 (2,4-dimethylbenzoyl chloride) Related Products
- 3867-55-8(1,2,4-Benzenetricarbonyltrichloride)
- 21900-46-9(2,3-Dimethylbenzoyl chloride)
- 88-95-9(o-Phthaloyl dichloride)
- 117886-88-1(2-Formylbenzoyl Chloride)
- 42908-86-1(2-Chloromethyl-benzoyl Chloride)
- 933-88-0(o-Toluoyl chloride)
- 938-18-1(2,4,6-Trimethylbenzoyl cloride)
- 34824-32-3(Benzoyl chloride,2,4,5-trimethyl-)
- 22328-43-4(2,5-Dimethylbenzoyl Chloride)
- 21900-37-8(Benzoyl chloride,2,6-dimethyl-)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
